Radium-226

• CAS RN: 13982-63-3
• Molecular Formula: Ra
• Molecular Weight: 226.02541 g/mol
• IUPAC Name: radium-226
• InChI: InChI=1S/Ra/i1+0
• InChI Key: HCWPIIXVSYCSAN-IGMARMGPSA-N
• Isomeric SMILES: [226Ra]
• SMILES: [Ra]
• boiling_point: 1737 °C /Radium metal/
• Color/Form: Brilliant white metal; body-centered cubic structure. /Radium metal/; Luminescent /Radium metal/
• density: 5.5 g/cu cm /Radium metal/
• melting_point: 700 °C /Radium metal/
• synonyms: 226Ra radioisotope; Ra-226 radioisotope; Radium-226

Description

Radium-226 is a radioactive element that was discovered by Marie and Pierre Curie in 1898. It is a member of the actinide series and is formed by the decay of uranium and thorium. Radium-226 has a half-life of 1600 years and emits alpha, beta, and gamma radiation. Due to its radioactive properties, it is widely used in scientific research applications.

Scientific Research Applications

Isotopic Analysis in Environmental Studies

Radium-226, a naturally occurring radionuclide, plays a crucial role in isotopic analysis within environmental studies. For example, Koide and Bruland (1975) developed an isotopic dilution method for determining 226Ra in sea water and sediments, utilizing 223Ra as a yield tracer. This method significantly aids in studying parent-daughter disequilibria in environmental samples (Koide & Bruland, 1975). Similarly, Maxwell III (2006) described a rapid method for analyzing 226Ra in water samples, which is vital for both oceanographic studies and public health considerations due to 226Ra's toxicity and tendency to accumulate in bones (Maxwell III, 2006).

Geochemical Studies

In geochemical research, the study of radium isotopes, including 226Ra, provides insights into various environmental processes. Sturchio, Böhlke, and Markun (1993) conducted a study on radium isotope activities in thermal waters at Yellowstone National Park, offering valuable data on the geological and chemical interactions within the park's hydrothermal systems (Sturchio, Böhlke, & Markun, 1993).

Environmental Monitoring and Safety

Radium-226's presence in environmental samples, particularly due to uranium mining and milling, necessitates its determination for environmental monitoring and public health safety. Lawrie et al. (2000) developed a methodology for the determination of 226Ra in environmental and personal monitoring samples, emphasizing its significance in assessing radiological hazards (Lawrie et al., 2000).

Radium Removal Techniques

Efforts to decontaminate radium from aqueous media are crucial, especially in areas affected by industrial activities. AlHaddad et al. (2019) reported the development of a polymer for extracting 226Ra from aqueous solutions, highlighting the ongoing research into efficient and safe radium removal technologies (AlHaddad et al., 2019).

Radium Analysis in Phosphate Fertilizers

Ioannides et al. (1997) measured the natural radioactivity due to 226Ra in phosphate fertilizers, an important aspect of environmental safety and radiation protection in agricultural practices (Ioannides et al., 1997).